3-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperidine
Overview
Description
“3-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperidine” is a chemical compound with the molecular formula C10H15N3S . It has a molecular weight of 209.31 g/mol . This compound is intended for research use only.
Synthesis Analysis
The synthesis of similar compounds involves the condensation reaction between an appropriate mixture of amine, aldehyde, and thioglycolic acid . The reaction is facilitated by a dehydrating agent and solid acidic catalyst .Molecular Structure Analysis
The molecular structure of “3-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperidine” consists of a cyclopropyl group attached to a thiadiazol ring, which is further connected to a piperidine ring .Scientific Research Applications
Antimicrobial Activity
Compounds with a 1,3,4-thiadiazole structure have shown promising antimicrobial effects compared to control drugs . This suggests that our compound could be researched for use as an antimicrobial agent.
Anti-inflammatory Properties
Derivatives of 1,3,4-thiadiazole have demonstrated significant anti-inflammatory effects . The cyclopropyl group in our compound may enhance these properties.
Anticancer Activity
Some 1,3,4-thiadiazole derivatives exhibit cytotoxic properties against cancer cells . The compound could be part of studies exploring new anticancer agents.
Synthesis of Novel Derivatives
The structure of 1,3,4-thiadiazole allows for the synthesis of novel derivatives with potential biological activities . Our compound could serve as a precursor or intermediate in such syntheses.
Bioactive Glucoside Derivatives
Research has been conducted on synthesizing bioactive glucoside derivatives from 1,3,4-thiadiazole . The piperidine moiety in our compound might influence its interaction with glucose molecules.
Development of Antimicrobial Agents
New series of 1,3,4-thiadiazole derivatives have been evaluated as antimicrobial agents . The unique structure of our compound could contribute to this field by providing new insights into the design of antimicrobial drugs.
properties
IUPAC Name |
2-cyclopropyl-5-piperidin-3-yl-1,3,4-thiadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3S/c1-2-8(6-11-5-1)10-13-12-9(14-10)7-3-4-7/h7-8,11H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNMJDBQJEZWKFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=NN=C(S2)C3CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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